Cas no 1071400-69-5 (2-(4-Methyl-5-{(2-methylphenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide)

• Product Name: 2-(4-Methyl-5-{(2-methylphenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide
• CAS No: 1071400-69-5
• MF: C₁₃H₁₈N₆OS
• MW: 306.386620044708
• MDL: MFCD11696425
• CID: 1076023
• PubChem ID: 25219150
• Update Time: 2025-04-20

2-(4-Methyl-5-{(2-methylphenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methyl-5-{[(2-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)thio]acetohydrazide
• 1071400-69-5
• STK502856
• LS-01451
• 2-[(4-methyl-5-{[(2-methylphenyl)amino]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• AKOS000321572
• MFCD11696425
• 2-((4-Methyl-5-((o-tolylamino)methyl)-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
• 2-[[4-methyl-5-[(2-methylanilino)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
• ALBB-004015
• 2-[(4-Methyl-5-([(2-methylphenyl)amino]methyl)-4h-1,2,4-triazol-3-yl)thio]acetohydrazide
• 2-[(4-methyl-5-{[(2-methylphenyl)amino]methyl}-1,2,4-triazol-3-yl)sulfanyl]acetohydrazide
• SB86650
• 2-(4-Methyl-5-{(2-methylphenyl)aminomethyl}-4H-1,2,4-triazol-3-yl)thioacetohydrazide

• MDL： MFCD11696425
• Inchi： 1S/C13H18N6OS/c1-9-5-3-4-6-10(9)15-7-11-17-18-13(19(11)2)21-8-12(20)16-14/h3-6,15H,7-8,14H2,1-2H3,(H,16,20)
• InChI Key： NTPDMMUPPHERBU-UHFFFAOYSA-N
• SMILES： S(CC(NN)=O)C1=NN=C(CNC2C=CC=CC=2C)N1C

Computed Properties

• Exact Mass: 306.12628039g/mol
• Monoisotopic Mass: 306.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers